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The table below summarizes key outcomes from clinical trials comparing Zorubicin with other

anthracyclines, primarily Idarubicin, in AML induction therapy.

Intervention &
Comparison

Complete
Remission (CR)
Rate

Overall Survival
(OS)

Disease-Free
Survival
(DFS)

Key Safety Findings

Zorubicin (ZRB) vs.

Idarubicin (IDR) [1]

60% (ZRB) vs.

73% (IDR);
P=0.033 [1]

No significant

difference
between groups

[1]

Not Reported No significant

difference in induction
death risk [2]

Zorubicin (ZRB) vs.

Idarubicin (IDR) [3]

No significant

difference [3]

No significant

difference [3]

No significant

difference [3]

-

Idarubicin (IDR) vs.

Daunorubicin
(DNR) [2]

IDR increased

CR rate [2]

IDR prolonged

OS [2]

IDR

prolonged
DFS [2]

IDR increased risk of

death on induction
and grade 3/4

mucositis [2]

Idarubicin (IDR) vs.

Doxorubicin (DOX)
[2]

IDR improved

CR rate [2]

Not Reported No significant

difference [2]

No difference in grade

3/4 cardiac toxicity [2]
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Detailed Experimental Protocols

The data in the table above is derived from specific clinical trial designs. Here are the methodologies for the

key studies cited:

GOELAM Trial (1996) [1]: This multi-institutional randomized trial enrolled 251 patients aged 50-65

with de novo AML. The induction therapy consisted of Cytarabine (Ara-C) at 200 mg/m² via

continuous infusion on days 1-7, combined with either:

Zorubicin: 200 mg/m² IV, days 1-4.
Idarubicin: 8 mg/m² IV, days 1-5. Consolidation therapy was the same for both groups: a single

course of high-dose Ara-C and m-AMSA.

AML Collaborative Group Overview (1998) [3]: This was a systematic collaborative overview

(meta-analysis) of randomized trials using individual patient data. It compared Idarubicin (8-20

mg/m²/day) to other anthracyclines, including Daunorubicin (45-50 mg/m²/day), Doxorubicin (30

mg/m²/day), and Zorubicin (200 mg/m²/day). All patients also received Cytarabine (100-200

mg/m²/day).

Cochrane Systematic Review (2015) [2]: This review analyzed 27 randomized controlled trials

(RCTs) involving 9,549 patients. It compared the efficacy and safety of Idarubicin against

Daunorubicin, Doxorubicin, Mitoxantrone, and Zorubicin in the induction therapy for newly

diagnosed AML.

Mechanism of Action and Drug Relationships

The following diagram illustrates the relationship between different anthracyclines and their role in AML

therapy, based on the evidence from the search results.
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AML Induction Therapy

Anthracycline + Cytarabine (Ara-C)

Standard Backbone

Idarubicin (IDR) Daunorubicin (DNR) Doxorubicin (DOX) Zorubicin (ZRB)

Superior CR vs. DNR/ZRB Superior OS vs. DNR Higher induction death risk Baseline comparator Lower CR vs. IDR No OS difference vs. IDR

Click to download full resolution via product page

Evidence Summary and Research Context

Limited Role for Zorubicin: The evidence suggests that Zorubicin is less effective than
Idarubicin in achieving complete remission [1]. While one large analysis found no significant
difference in CR or survival between the two [3], no studies identified Zorubicin as a superior agent.

Contemporary Treatment Shifts: It is important to note that the most relevant comparative data for
Zorubicin is from the 1990s. The search results indicate that the AML treatment landscape has

evolved significantly, with a major shift towards venetoclax-based combinations [4] [5] [6]. One
recent network meta-analysis identified azacitidine + venetoclax as one of the most effective

regimens for older or unfit AML patients [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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